Cas no 1361829-81-3 (5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid
• CAS No: 1361829-81-3
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933371
• Update Time: 2025-06-28

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-2-5(3-10)7(9(14)15)13-6(4)8(11)12/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： XLPOVAZDQLHZPC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)O)N=C(C(F)F)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxylic Acid: A Comprehensive Overview

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid, with the CAS number 1361829-81-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups. The presence of a carboxylic acid group at the 6-position, along with a chloromethyl group at position 5 and a difluoromethyl group at position 2, makes this molecule highly versatile and functional.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid involves a series of carefully designed organic reactions. Researchers have explored various methodologies to construct this compound, including Friedel-Crafts alkylation, nucleophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The combination of electron-withdrawing groups (such as the difluoromethyl and chloromethyl substituents) and the electron-rich pyridine ring creates a molecule with unique electronic properties. These properties make it an ideal candidate for use in organic electronics, such as in the development of new semiconducting materials or light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity and thermal stability.

In addition to its role in materials science, 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid has shown potential in pharmaceutical research. Its structure allows for interactions with various biological targets, making it a valuable lead compound for drug discovery. Researchers have investigated its ability to inhibit key enzymes involved in metabolic disorders and inflammatory diseases. Preliminary results indicate that this compound exhibits moderate bioactivity, warranting further exploration into its therapeutic applications.

The environmental impact of this compound is another critical area of study. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid is essential. Recent research has focused on assessing its toxicity to aquatic organisms and its persistence in soil systems. These studies aim to provide guidelines for safe handling and disposal practices, ensuring that its use aligns with global environmental standards.

From a structural perspective, the molecule's pyridine ring serves as a rigid framework that facilitates π-π interactions and hydrogen bonding. These characteristics are exploited in supramolecular chemistry to design self-assembling systems. For instance, researchers have utilized this compound to create stimuli-responsive gels that exhibit reversible changes in their physical properties under external conditions such as temperature or pH variations.

The versatility of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-carboxylic acid extends to its role as an intermediate in organic synthesis. Its functional groups provide multiple sites for further chemical modifications, enabling the construction of more complex molecules with tailored functionalities. This has led to its use in the synthesis of bioactive compounds, agrochemicals, and advanced polymers.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the electron-withdrawing substituents significantly influence the molecule's frontier molecular orbitals, enhancing its reactivity towards electrophilic aromatic substitution reactions. These findings have been instrumental in optimizing synthetic routes and predicting reaction outcomes.

In conclusion, 5-(Chloromethyl)-2-(difluoromethy